Cas no 19438-59-6 (1,3-Isobenzofurandione, 4,5,6,7-tetrahydro-5-methyl-)

1,3-Isobenzofurandione, 4,5,6,7-tetrahydro-5-methyl- structure
19438-59-6 structure
Product Name:1,3-Isobenzofurandione, 4,5,6,7-tetrahydro-5-methyl-
CAS No:19438-59-6
MF:C9H10O3
MW:166.173902988434
CID:1387096
PubChem ID:118131
Update Time:2025-04-20

1,3-Isobenzofurandione, 4,5,6,7-tetrahydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Isobenzofurandione, 4,5,6,7-tetrahydro-5-methyl-
    • 4,5,6,7-tetrahydro-5-methyl-1,3-Isobenzofurandione
    • 5-methyl-4,5,6,7-tetrahydro-2-benzofuran-1,3-dione
    • EINECS 251-823-9
    • 4-methyl-3,4,5,6-tetrahydrophthalic anhydride
    • DTXSID6058712
    • EC 251-823-9
    • 19438-59-6
    • SCHEMBL346371
    • CHEMBL4630649
    • AKOS006275652
    • 4(R,S)-methylcyclohexene-1,2-dicarboxylic anhydride
    • DA-08670
    • 4-methylcyclohexene-1,2-dicarboxylic anhydride
    • NS00006846
    • Inchi: 1S/C9H10O3/c1-5-2-3-6-7(4-5)9(11)12-8(6)10/h5H,2-4H2,1H3
    • InChI Key: XJMUIXMLTVKITM-UHFFFAOYSA-N
    • SMILES: O1C(C2=C(C1=O)CC(C)CC2)=O

Computed Properties

  • Exact Mass: 166.062994177g/mol
  • Monoisotopic Mass: 166.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.4Ų

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